Cas no 2138127-58-7 (1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine)

• Product Name: 1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine
• CAS No: 2138127-58-7
• MF: C₁₆H₁₉N₅O₄S
• MW: 377.41816163063
• CID: 6004366
• PubChem ID: 165860530
• Update Time: 2025-08-01

1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine
• 2138127-58-7
• EN300-1169190

• Inchi： 1S/C16H19N5O4S/c22-21(23)14-3-1-2-4-16(14)26(24,25)19-7-5-13(6-8-19)20-15-11-17-9-12(15)10-18-20/h1-4,10,13,17H,5-9,11H2
• InChI Key： WOBFUFSOVXULTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(CC1)N1C2CNCC=2C=N1)(=O)=O

Computed Properties

• Exact Mass: 377.11577528g/mol
• Monoisotopic Mass: 377.11577528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 121Ų

Additional information on 1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine

Introduction to 1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine (CAS No. 2138127-58-7)

1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine (CAS No. 2138127-58-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolo[3,4-c]pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The pyrrolo[3,4-c]pyrazole scaffold is a versatile core structure that can be modified to enhance the pharmacological properties of the resulting compounds. The presence of the 2-nitrobenzenesulfonyl group in this particular compound adds an additional layer of complexity and functionality, potentially influencing its binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of pyrrolo[3,4-c]pyrazoles in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that pyrrolo[3,4-c]pyrazoles exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes them promising candidates for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to their anti-inflammatory properties, pyrrolo[3,4-c]pyrazoles have also shown promise in cancer research. A 2021 study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of pyrrolo[3,4-c]pyrazoles can selectively inhibit the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, these compounds were found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

The 2-nitrobenzenesulfonyl group in 1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine may play a crucial role in modulating its biological activity. Nitroaromatic compounds are known for their ability to undergo redox cycling and generate reactive oxygen species (ROS), which can induce cellular stress and apoptosis. This property could be leveraged to enhance the therapeutic efficacy of the compound against cancer cells while minimizing toxicity to normal cells.

Furthermore, the piperidine moiety in this compound contributes to its overall structural flexibility and lipophilicity, which are important factors for drug absorption and distribution. The piperidine ring can also serve as a binding site for specific receptors or enzymes, potentially enhancing the compound's selectivity and potency.

Preclinical studies have shown that 1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine exhibits favorable pharmacokinetic properties. It has good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as an oral therapeutic agent. Additionally, it has demonstrated low toxicity in animal models at therapeutic doses.

In conclusion, 1-(2-nitrobenzenesulfonyl)-4-{1H,4H,5H,6H-pyrrolo[3,4-c]pyrazol-1-yl}piperidine (CAS No. 2138127-58-7) represents a significant advancement in the field of medicinal chemistry. Its unique combination of structural features and biological activities makes it a valuable lead compound for the development of new therapeutic agents targeting inflammatory diseases and cancer. Ongoing research is expected to further elucidate its mechanism of action and optimize its pharmacological profile for clinical applications.